Cas no 359844-50-1 (2,5-Cyclohexadiene-1,4-dione, 3-(2-hydroxyethyl)-2,5-dimethoxy- (9CI))

• Product Name: 2,5-Cyclohexadiene-1,4-dione, 3-(2-hydroxyethyl)-2,5-dimethoxy- (9CI)
• CAS No: 359844-50-1
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 1018439
• PubChem ID: 11042056
• Update Time: 2025-04-20

2,5-Cyclohexadiene-1,4-dione, 3-(2-hydroxyethyl)-2,5-dimethoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione, 3-(2-hydroxyethyl)-2,5-dimethoxy- (9CI)
• 2,5-CYCLOHEXADIENE-1,4-DIONE, 3-(2-HYDROXYETHYL)-2,5-DIMETHOXY-
• 359844-50-1
• 3-(2-hydroxyethyl)-2,5-dimethoxycyclohexa-2,5-diene-1,4-dione
• DB-269518

• Inchi： 1S/C10H12O5/c1-14-8-5-7(12)10(15-2)6(3-4-11)9(8)13/h5,11H,3-4H2,1-2H3
• InChI Key： SNEIXPFQOAJPEP-UHFFFAOYSA-N
• SMILES： O(C)C1C(C=C(C(C=1CCO)=O)OC)=O

Computed Properties

• Exact Mass: 212.06847348g/mol
• Monoisotopic Mass: 212.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones